Cas no 1154991-50-0 (1-{1-(4-bromophenyl)propylamino}propan-2-ol)

• Product Name: 1-{1-(4-bromophenyl)propylamino}propan-2-ol
• CAS No: 1154991-50-0
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 5186440
• PubChem ID: 43499349
• Update Time: 2026-03-05

1-{1-(4-bromophenyl)propylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[1-(4-bromophenyl)propyl]amino]-
• 1-((1-(4-Bromophenyl)propyl)amino)propan-2-ol
• 1-{1-(4-bromophenyl)propylamino}propan-2-ol

• Inchi： 1S/C12H18BrNO/c1-3-12(14-8-9(2)15)10-4-6-11(13)7-5-10/h4-7,9,12,14-15H,3,8H2,1-2H3
• InChI Key： UVICAYPTJWJGLX-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C(Br)C=C1)CC)C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-{1-(4-bromophenyl)propylamino}propan-2-ol

Comprehensive Overview of 1-{1-(4-bromophenyl)propylamino}propan-2-ol (CAS No. 1154991-50-0): Properties, Applications, and Industry Insights

1-{1-(4-bromophenyl)propylamino}propan-2-ol (CAS No. 1154991-50-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a 4-bromophenyl group and a propylamino-propanol backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₈BrNO, and precise stereochemistry make it valuable for designing bioactive molecules, particularly in drug discovery targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

Recent studies highlight the growing demand for brominated aromatic compounds like 1-{1-(4-bromophenyl)propylamino}propan-2-ol in high-throughput screening libraries. Researchers are exploring its potential in central nervous system (CNS) drug development, leveraging its ability to cross the blood-brain barrier (BBB). The compound’s logP value and hydrogen-bonding capacity align with modern Lipinski’s Rule of Five criteria, making it a candidate for optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties.

From a synthetic perspective, CAS No. 1154991-50-0 is often synthesized via reductive amination or nucleophilic substitution reactions. Its 4-bromophenyl moiety allows further functionalization through cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), enabling diversification for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its purity, which is critical for Good Manufacturing Practice (GMP)-grade applications.

Industry trends reveal increasing searches for "bromophenyl derivatives in drug discovery" and "propan-2-ol amine applications", reflecting its relevance in precision medicine. Environmental considerations also drive interest in green chemistry approaches for synthesizing such compounds, with emphasis on catalyst recycling and solvent-free reactions.

In conclusion, 1-{1-(4-bromophenyl)propylamino}propan-2-ol exemplifies the intersection of medicinal chemistry and material science. Its adaptability in small-molecule therapeutics and compatibility with combinatorial chemistry platforms position it as a compound of sustained scientific and industrial interest.